Cas no 1654773-70-2 (2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid
• CAS No: 1654773-70-2
• MF: C₁₅H₁₉F₂NO₄
• MW: 315.312471628189
• MDL: MFCD30533775
• CID: 5452429
• PubChem ID: 103841364
• Update Time: 2025-06-22

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1654773-70-2
• 2-{[(tert-butoxy)carbonyl]amino}-3-[4-(difluoromethyl)phenyl]propanoic acid
• Z1505675266
• 2-BOC-AMINO-3-(4-(DIFLUOROMETHYL)PHENYL)PROPANOIC ACID
• SCHEMBL16447837
• 3-[4-(difluoromethyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AT23013
• 2-((tert-butoxycarbonyl)amino)-3-(4-(difluoromethyl)phenyl)propanoic acid
• CC(C)(C)OC(=O)NC(Cc1ccc(cc1)C(F)F)C(O)=O
• EN300-3400046
• 4-(Difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]phenylalanine
• 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid

• MDL： MFCD30533775
• Inchi： 1S/C15H19F2NO4/c1-15(2,3)22-14(21)18-11(13(19)20)8-9-4-6-10(7-5-9)12(16)17/h4-7,11-12H,8H2,1-3H3,(H,18,21)(H,19,20)/t11-/m0/s1
• InChI Key： XQJLWWUJMDZGLF-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(C(F)F)C=C1)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 315.12821441g/mol
• Monoisotopic Mass: 315.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.8±45.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid is a compound with the CAS registry number 1654773-70-2, which is a unique identifier assigned by the Chemical Abstracts Service to this specific chemical entity. This compound belongs to the class of organic compounds known as amino acids, specifically those with a substituted phenyl group and a tert-butoxy carbonyl (Boc) protecting group. The structure of this compound is characterized by a propanoic acid backbone, where the second carbon is substituted with a Boc-amino group, and the third carbon is attached to a 4-(difluoromethyl)phenyl group.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions to introduce the Boc protecting group and the phenyl substituent. The presence of the Boc group suggests that this compound may be an intermediate in peptide synthesis or other processes where amino groups need to be temporarily protected during chemical transformations.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The Boc-amino group is commonly used in peptide synthesis due to its stability under mild conditions and ease of removal under acidic conditions. The 4-(difluoromethyl)phenyl substituent introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorinated aromatic rings are known to enhance lipophilicity and improve bioavailability, making them valuable in medicinal chemistry.

In terms of biological activity, compounds with similar structures have been reported to exhibit potential anti-inflammatory, antiviral, or anticancer properties. For instance, analogs with phenylpropanoic acid backbones have been investigated for their ability to modulate enzyme activity or receptor binding. The tert-butoxy carbonyl group plays a crucial role in stabilizing the amino group during synthesis but may also influence the compound's solubility and permeability.

From an environmental standpoint, understanding the degradation pathways of 1654773-70-2 is essential for assessing its potential impact on ecosystems. Studies on similar compounds suggest that hydrolysis under acidic or basic conditions could lead to cleavage of the Boc group, releasing carbon dioxide and forming simpler intermediates. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethyl)phenylpropanoic acid (CAS No: 1654773-70-2) is a versatile compound with applications in organic synthesis and potential therapeutic uses. Its structure combines functional groups that are widely used in medicinal chemistry, making it a valuable tool for researchers in developing new drugs and materials.